BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 3-[(4-
Methoxyphenyl)sulfonyl]propanoic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest |

3{(4-
Compound Name: Methoxyphenyl)sulfonyl]propanoic
acid

Cat. No.: B1608745
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,
and key chemical properties of 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid. It is intended
to serve as a valuable resource for researchers and professionals engaged in chemical
synthesis, drug discovery, and materials science.

Chemical Identity and Molecular Properties

3-[(4-Methoxyphenyl)sulfonyl]propanoic acid, identified by the CAS Number 91062-23-6, is
a sulfonyl-containing carboxylic acid.[1] Its molecular formula is C10H1205S, and it has a
molecular weight of 244.26 g/mol .[1] The compound's structure incorporates a methoxy-
substituted phenyl ring attached to a sulfonyl group, which is in turn linked to a propanoic acid
moiety.

Table 1: Key Chemical Identifiers and Properties
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Property Value Source(s)
3-[(4-
IUPAC Name Methoxyphenyl)sulfonyl]propa N/A
noic acid
CAS Number 91062-23-6 [1]
Molecular Formula C10H1205S [1]
Molecular Weight 244.26 g/mol [1]

COC1=CC=C(C=C1)S(=0)
(=0)CCC(=0)0

Canonical SMILES

Molecular Structure

The molecular structure of 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid is characterized by
a central sulfonyl group that connects an aromatic ring with an aliphatic carboxylic acid chain.
This arrangement of functional groups imparts specific chemical properties and potential
reactivity to the molecule.
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Caption: 2D representation of the molecular structure of 3-[(4-
Methoxyphenyl)sulfonyl]propanoic acid.

Synthesis Pathway

While a specific, experimentally validated protocol for the synthesis of 3-[(4-
Methoxyphenyl)sulfonyl]propanoic acid (CAS 91062-23-6) is not readily available in the
public domain, a plausible synthetic route can be proposed based on established chemical
transformations. The synthesis would likely involve the oxidation of a corresponding thioether
precursor.

A potential two-step synthesis is outlined below. This proposed workflow is based on the known
reactivity of related compounds, such as the oxidation of 3-(methylthio)propanoic acid.[2]

Proposed Synthetic Workflow

Step 1: Thioether Formation

A
4-Methoxythiophenol 3-[(4-Methoxyphenyl)th|0]pr0pan0|c_acua
Step 2: Oxidation to Sulfone

2 ng:_c:léllzg nﬂ;«_gCeSéA) - 3-[(4-Methoxyphenyl)sulfonyl]propanoic acitD

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid.

Hypothetical Experimental Protocol

Disclaimer: The following protocol is hypothetical and has not been experimentally validated. It
is based on general procedures for similar chemical transformations and should be adapted
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and optimized by qualified personnel in a controlled laboratory setting.

Step 1: Synthesis of 3-[(4-Methoxyphenyl)thio]propanoic acid (Thioether Precursor)

To a solution of 4-methoxythiophenol in a suitable solvent (e.g., ethanol or DMF), add an
equimolar amount of a base (e.g., sodium hydroxide or potassium carbonate) to form the
thiophenoxide in situ.

To this solution, add 3-bromopropanoic acid dropwise at room temperature.

Stir the reaction mixture at room temperature or with gentle heating until the reaction is
complete, as monitored by thin-layer chromatography (TLC).

Upon completion, acidify the reaction mixture with a dilute acid (e.g., 1M HCI) to precipitate
the product.

Collect the crude product by filtration, wash with water, and dry.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,
ethanol/water).

Step 2: Oxidation to 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid

Dissolve the synthesized 3-[(4-methoxyphenyl)thio]propanoic acid in a suitable solvent, such
as acetic acid or a mixture of ethyl acetate and water.[2]

Cool the solution in an ice bath.

Slowly add an excess of an oxidizing agent (e.g., hydrogen peroxide or meta-
chloroperoxybenzoic acid (m-CPBA)). The use of potassium hydrogen persulfate has also
been reported for a similar oxidation.[2]

Allow the reaction mixture to stir at room temperature overnight or until the starting material
is consumed (monitored by TLC).

Upon completion, the product may precipitate from the reaction mixture. If not, the solvent
can be removed under reduced pressure.
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e The crude product can be purified by filtration if it precipitates, or by extraction and
subsequent recrystallization.

Spectroscopic Data

As of the date of this guide, specific, publicly available experimental spectroscopic data (such
as 'H NMR, 13C NMR, or IR spectra) for 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid (CAS
91062-23-6) could not be located. Researchers are advised to perform their own analytical
characterization upon synthesis of this compound.

Applications and Research Interest

While specific applications for 3-[(4-Methoxyphenyl)sulfonyl]propanoic acid are not
extensively documented, its structural motifs suggest potential utility in several areas of
chemical research. The presence of both a sulfone group and a carboxylic acid group makes it
a versatile building block. Sulfone-containing compounds are of interest in medicinal chemistry
due to their metabolic stability and ability to participate in hydrogen bonding. The carboxylic
acid moiety provides a handle for further chemical modifications, such as amide bond
formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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